Cas no 1805047-91-9 (5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805047-91-9
• MF: C₇H₂ClF₃N₂
• MW: 206.552390575409
• CID: 4864921
• Update Time: 2025-06-13

5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H2ClF3N2/c8-3-2-13-4(1-12)6(9)5(3)7(10)11/h2,7H
• InChI Key： QXYLALGYYJEGCP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine

Research Brief on 5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS: 1805047-91-9)

5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS: 1805047-91-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its chloro, cyano, and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role in the design of novel enzyme inhibitors and its utility in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and reactivity of 5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine, emphasizing its potential as a building block for the development of kinase inhibitors. The researchers demonstrated that the electron-withdrawing groups on the pyridine ring enhance the compound's ability to participate in nucleophilic substitution reactions, making it a valuable precursor for the synthesis of targeted therapeutics. The study also reported improved yields and selectivity in the synthesis of derivatives, underscoring the compound's synthetic versatility.

In the agrochemical sector, 5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine has been investigated for its herbicidal activity. A 2022 study in Pest Management Science revealed that derivatives of this compound exhibit potent inhibitory effects on acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. Field trials demonstrated significant weed control efficacy, positioning this compound as a promising candidate for next-generation herbicides. The study also noted the compound's favorable environmental profile, with reduced toxicity to non-target organisms compared to traditional herbicides.

Further research has explored the pharmacokinetic properties of 5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine derivatives. A 2023 European Journal of Pharmaceutical Sciences publication reported that fluorination at the 3-position enhances metabolic stability and bioavailability, addressing a common challenge in drug development. Molecular docking studies indicated strong binding affinities for target proteins, suggesting potential applications in oncology and infectious disease therapeutics. These findings highlight the compound's dual utility in both agrochemical and pharmaceutical domains.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-Chloro-2-cyano-4-(difluoromethyl)-3-fluoropyridine. Recent patents (e.g., WO2023057892) have proposed innovative catalytic methods to improve efficiency and reduce byproducts. Additionally, computational studies are underway to predict the biological activity of novel derivatives, leveraging machine learning models to accelerate discovery. The compound's evolving role in interdisciplinary research underscores its importance as a scaffold for innovation in chemical biology and drug development.